Cas no 2408965-99-9 (1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1) )

• Product Name: 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1)
• CAS No: 2408965-99-9
• MF: C₁₄H₂₇N₃O₄
• MW: 301.381883859634
• CID: 5327511
• Update Time: 2025-10-30

1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1)

• Inchi： 1S/C12H23N3O2.C2H4O2/c1-12(2,3)17-11(16)15-6-4-5-9(8-15)7-10(13)14;1-2(3)4/h9H,4-8H2,1-3H3,(H3,13,14);1H3,(H,3,4)
• InChI Key： HRLJOUNJMALONM-UHFFFAOYSA-N
• SMILES： O=C(N1CC(CC(N)=N)CCC1)OC(C)(C)C.O=C(C)O

Additional information on 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1)

Comprehensive Introduction to 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1) (CAS No. 2408965-99-9)

In the realm of organic chemistry and pharmaceutical intermediates, 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1) (CAS No. 2408965-99-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its tert-butyl ester derivative, is a piperidine-based molecule with an amino-iminoethyl side chain, making it a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and peptidomimetics.

The molecular structure of CAS No. 2408965-99-9 features a piperidine ring, a common motif in bioactive compounds, coupled with a protected carboxylic acid group (tert-butyl ester) and an acetate salt form. This combination enhances its solubility and stability, which are critical for high-throughput screening and medicinal chemistry applications. Recent studies highlight its utility in optimizing pharmacokinetic properties, such as bioavailability and metabolic resistance, aligning with the growing demand for next-generation therapeutics.

One of the trending topics in the scientific community is the integration of AI-driven drug design and computational chemistry tools to accelerate the discovery of novel compounds. 1-Piperidinecarboxylic acid derivatives, including CAS No. 2408965-99-9, are frequently analyzed using molecular docking and QSAR modeling to predict their interactions with biological targets. This aligns with the surge in searches for "piperidine scaffolds in drug development" and "tert-butyl ester applications in pharmaceuticals," reflecting industry interest in optimizing synthetic routes and reducing time-to-market for new drugs.

From a synthetic perspective, the acetate salt form of this compound offers advantages in purification and handling, addressing common challenges in large-scale synthesis. Its amino-iminoethyl moiety also opens doors to post-modification reactions, such as reductive amination or coupling with carboxylic acid activators, which are frequently discussed in forums on organic synthesis optimization. These attributes make it a valuable candidate for fragment-based drug design (FBDD) and combinatorial chemistry libraries.

Environmental and regulatory considerations are another focal point for users researching CAS No. 2408965-99-9. The compound's non-hazardous profile (under standard conditions) and compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—resonate with the increasing emphasis on sustainable pharmaceutical manufacturing. Searches for "eco-friendly piperidine derivatives" or "safe handling of tert-butyl esters" underscore this trend.

In conclusion, 1-Piperidinecarboxylic acid, 3-(2-amino-2-iminoethyl)-, 1,1-dimethylethyl ester, acetate (1:1) represents a compelling case study in the intersection of structural diversity, synthetic utility, and therapeutic potential. Its relevance to contemporary research themes—from AI-aided discovery to sustainability—ensures its continued prominence in both academic and industrial settings. As the demand for tailored chemical intermediates grows, this compound is poised to play a pivotal role in advancing precision medicine and innovative drug formulations.